Cas no 22818-59-3 ((isopropylthio)acetic acid)

• Product Name: (isopropylthio)acetic acid
• CAS No: 22818-59-3
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• MDL: MFCD07801373
• CID: 251118
• PubChem ID: 329819309
• Update Time: 2025-04-19

(isopropylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

• (isopropylthio)acetic acid
• Acetic acid,2-[(1-methylethyl)thio]-
• 2-propan-2-ylsulfanylacetic acid
• (2-Propylmercapto) Acetic Acid
• (Isopropylsulfanyl)acetic acid
• 2-(isopropylthio)acetic acid
• 2-(methylethylthio)acetic acid
• Acetic acid,(isopropylthio)
• F3249-0157
• Isopropylmercapto-essigsaeure
• S-Isopropyl-thioglykolsaeure
• (2-propylmercapto)acetic acid
• 2-(propan-2-ylsulfanyl)acetic acid
• EN300-31900
• Carboxymethyl isopropyl sulfide
• AKOS000140525
• 2-(isopropylthio)aceticacid
• DTXSID80337028
• MFCD07801373
• Isopropylthioacetic acid
• 22818-59-3
• Acetic acid, (isopropylthio)-
• Acetic acid, [(1-methylethyl)thio]-
• (Isopropylsulfanyl)acetic acid, AldrichCPR
• (Isopropylsulfanyl)acetic acid #
• FS-4585
• CS-0216007
• FT-0679063
• SCHEMBL589940
• Z214812600
• STK503548
• (propan-2-ylsulfanyl)acetic acid
• G82806
• ALBB-005684

• MDL： MFCD07801373
• Inchi： 1S/C5H10O2S/c1-4(2)8-3-5(6)7/h4H,3H2,1-2H3,(H,6,7)
• InChI Key： FTHCMTYOZSIHJL-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 134.04000
• Monoisotopic Mass: 134.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 227.9±23.0 °C at 760 mmHg
• Flash Point: 91.6±22.6 °C
• Refractive Index: 1.49
• PSA: 62.60000
• LogP: 1.21260
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(isopropylthio)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates